Cas no 1160915-55-8 (9-Hydroxy-3-(2-hydroxyethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one)

9-Hydroxy-3-(2-hydroxyethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one structure

1160915-55-8 structure

Product Name:9-Hydroxy-3-(2-hydroxyethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one

CAS No:1160915-55-8

MF:C₁₁H₁₆N₂O₃

MW:224.256342887878

CID:1205570

PubChem ID:72714002

Update Time:2025-04-20

9-Hydroxy-3-(2-hydroxyethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 9-Hydroxy-3-(2-hydroxyethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
- 4H-Pyrido(1,2-a)pyrimidin-4-one, 6,7,8,9-tetrahydro-9-hydroxy-3-(2-hydroxyethyl)-2-methyl-
- J899AU2E2V
- 1160915-55-8
- UNII-J899AU2E2V
- 6,7,8,9-Tetrahydro-9-hydroxy-3-(2-hydroxyethyl)-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
- Inchi： 1S/C11H16N2O3/c1-7-8(4-6-14)11(16)13-5-2-3-9(15)10(13)12-7/h9,14-15H,2-6H2,1H3
- InChI Key： VHNZWTWBZYUXFA-UHFFFAOYSA-N
- SMILES： OC1C2=NC(C)=C(CCO)C(N2CCC1)=O

Computed Properties

Exact Mass: 224.11609238g/mol
Monoisotopic Mass: 224.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 73.1Å²

9-Hydroxy-3-(2-hydroxyethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one Production Method

Production Method 1

849727-62-4

1160915-55-8

849903-79-3

130049-82-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Dichloromethane ; 16 - 18 h, 42 - 57 Pa; 28 - 43 Pa, 10 - 15 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 7.3 - 7.5

Reference

Preparation of 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, a Key Intermediate for the Synthesis of Paliperidone

Solanki, Pavankumar V.; Uppelli, Sekhar Babu; Sarode, Ganesh G.; Kardile, Pritesh B.; Bembalkarb, Saroj R.; et al, Organic Preparations and Procedures International, 2016, 48(3), 296-302